Cas no 128495-29-4 (1,4,8,11-Tetraazacyclotetradecane, 1-[(4-methylphenyl)sulfonyl]-)

1,4,8,11-Tetraazacyclotetradecane, 1-[(4-methylphenyl)sulfonyl]- structure
128495-29-4 structure
Product Name:1,4,8,11-Tetraazacyclotetradecane, 1-[(4-methylphenyl)sulfonyl]-
CAS No:128495-29-4
MF:C17H30N4O2S
MW:354.510702610016
CID:1223069
PubChem ID:11405552
Update Time:2025-04-20

1,4,8,11-Tetraazacyclotetradecane, 1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,4,8,11-Tetraazacyclotetradecane, 1-[(4-methylphenyl)sulfonyl]-
    • 787UTL3UF6
    • 1-[(4-Methylphenyl)sulfonyl]-1,4,8,11-tetraazacyclotetradecane
    • 1-Tosylcyclam
    • 128495-29-4
    • 1-Tosyl-1,4,8,11-Tetraazacyclotetradecane
    • Inchi: 1S/C17H30N4O2S/c1-16-4-6-17(7-5-16)24(22,23)21-14-3-10-19-12-11-18-8-2-9-20-13-15-21/h4-7,18-20H,2-3,8-15H2,1H3
    • InChI Key: CHQVBJOMKHIJLJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CCNCCCNCCNCCC1)(=O)=O

Computed Properties

  • Exact Mass: 241.07735
  • Monoisotopic Mass: 354.20894739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 81.8Ų

Experimental Properties

  • PSA: 57.61

1,4,8,11-Tetraazacyclotetradecane, 1-[(4-methylphenyl)sulfonyl]- Related Literature

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